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Compound of Interest

Compound Name: Dodecahydroterphenyl!

Cat. No.: B1344602

For researchers, scientists, and drug development professionals, maintaining precise
temperature control is paramount. The choice of a heat transfer fluid can significantly impact
experimental accuracy, operational safety, and equipment longevity. This guide provides an
objective comparison of two common high-temperature heat transfer fluids:
dodecahydroterphenyl (specifically, partially hydrogenated terphenyls) and synthetic esters.

This comparison will delve into their key performance characteristics, supported by quantitative
data, to aid in the selection of the optimal fluid for your specific application.

Performance Data at a Glance

The following table summarizes the key physical and thermal properties of a representative
dodecahydroterphenyl-based fluid (Therminol 66) and a high-temperature synthetic ester
fluid (Therminol 55). This allows for a direct comparison of their capabilities under various
operating conditions.
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Dodecahydroterph  Synthetic Ester
Property . . Test Method
enyl (Therminol 66) (Therminol 55)
. - Synthetic
Composition Modified Terphenyl -
Hydrocarbon

Maximum Operating

Temperature

345°C (650°F)

290°C (550°F)

Maximum Film

375°C (705°F)

315°C (600°F)

Temperature
Flash Point (COC) 184°C (363°F) 177°C (350°F) ASTM D92
Fire Point (COC) 212°C (414°F) 218°C (425°F) ASTM D92
Autoignition

374°C (705°F) 360°C (680°F) ASTM E659
Temperature
Kinematic Viscosity @

29.6 cSt 28.7 cSt ASTM D445
40°C
Kinematic Viscosity @

3.8 cSt 4.9 cSt ASTM D445
100°C
Density @ 25°C 1005 kg/m 3 876 kg/m 3 ASTM D1298
Specific Heat @ 25°C  1.59 kJ/kg-°C 1.94 kJ/kg-°C -
Thermal Conductivity

0.106 W/m-K 0.133 W/m-K ASTM D2717
@ 100°C
Pour Point -32°C (-25°F) -28°C (-18°F) ASTM D97

Average Molecular
Weight

252

330

Experimental Protocols

The data presented in this guide is based on standardized test methods to ensure accuracy

and comparability. Below are summaries of the key experimental protocols used to determine

the properties of these heat transfer fluids.
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Thermal Conductivity: ASTM D2717

This method determines the thermal conductivity of nonmetallic liquids.[1][2][3] It involves a
thermal conductivity cell with a platinum resistance thermometer element placed concentrically
within a borosilicate glass tube.[1] The thermal conductivity is calculated by measuring the
temperature gradient created across the liquid sample when a known amount of heat is
generated by the platinum element.[1]

Kinematic Viscosity: ASTM D445

This standard test method measures the kinematic viscosity of transparent and opaque liquids.
[4][5] The procedure involves measuring the time it takes for a specific volume of the liquid to
flow under gravity through a calibrated glass capillary viscometer at a controlled temperature.
[4][5] The kinematic viscosity is then calculated by multiplying the flow time by the viscometer's
calibration constant.[5]

Flash and Fire Point: ASTM D92 (Cleveland Open Cup
Method)

This test determines the flash and fire points of petroleum products and other liquids.[6][7] A
sample of the fluid is heated in an open cup at a controlled rate.[7][8] A small test flame is
passed over the surface of the liquid at specified temperature intervals.[7][9] The flash point is
the lowest temperature at which the vapors above the liquid ignite momentarily.[7][9] The fire
point is the temperature at which the vapors will sustain burning for at least five seconds.[7][9]

Thermal Stability: ASTM D6743

This test method evaluates the thermal stability of unused organic heat transfer fluids.[10][11]
[12] A sample of the fluid is heated in a sealed container in the absence of oxygen for a
specified period at a high temperature.[10][11] The degradation of the fluid is then assessed by
measuring changes in properties such as viscosity, acid number, and the formation of volatile
or insoluble products.[10][11][13]

Logical Workflow for Heat Transfer Fluid Selection

The selection of an appropriate heat transfer fluid is a critical decision in experimental design
and process development. The following diagram illustrates a logical workflow to guide
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researchers and scientists in this process.

Heat Transfer Fluid Selection Workflow

Define Operating
Temperature Range

Define process needs

Assess Maximum
System Temperature

l

Evaluate Material
Compatibility

l

Consider Safety
Requirements (Flash Point)

l

Review Heat Transfer
Efficiency Needs

High Temperature (>300°C)?

Dodecahydroterphenyl Synthetic Ester

(e.g., Therminol 66) (e.g., Therminol 55)

Further Evaluation:
- Cost
- Fluid Lifespan
- Supplier Support

Final Fluid Selection
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Caption: A flowchart outlining the key decision points for selecting a heat transfer fluid.

In-Depth Comparison
Thermal Stability and Operating Range

Dodecahydroterphenyl, as represented by Therminol 66, offers a significantly higher
maximum operating temperature (345°C) compared to the synthetic ester Therminol 55
(290°C).[14] This makes dodecahydroterphenyl the superior choice for high-temperature
applications that demand exceptional thermal stability. Synthetic esters, while having good
thermal stability, are better suited for moderate-temperature processes.[15]

Heat Transfer Efficiency

Heat transfer efficiency is a function of several properties, including thermal conductivity and
specific heat. At 100°C, the synthetic ester has a higher thermal conductivity (0.133 W/m-K)
than the dodecahydroterphenyl (0.106 W/m-K), suggesting it can transfer heat more
effectively at that temperature. Additionally, the synthetic ester possesses a higher specific
heat, meaning it can absorb more heat for a given temperature change. However, the overall
efficiency of a heat transfer system also depends on other factors like viscosity and flow rate.

Viscosity and Pumpability

Both fluids exhibit similar kinematic viscosities at 40°C. However, at 100°C, the
dodecahydroterphenyl has a lower viscosity, which could lead to better pumpability and
potentially lower energy consumption in a circulating system at higher temperatures. Both fluids
have good low-temperature pumpability, with pour points well below freezing.

Safety and Handling

The flash and fire points are critical indicators of a fluid's flammability. Both fluids have
relatively high flash and fire points, indicating a low risk of ignition under normal operating
conditions. The autoignition temperatures are also high, providing a good margin of safety. As
with any industrial chemical, proper personal protective equipment should be used when
handling these fluids.

Conclusion
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The choice between dodecahydroterphenyl and synthetic ester heat transfer fluids ultimately
depends on the specific requirements of the application.

o Dodecahydroterphenyl (e.g., Therminol 66) is the clear choice for applications requiring
very high operating temperatures and exceptional thermal stability. Its robust nature makes it
suitable for demanding, long-term operations in research and manufacturing.

e Synthetic Esters (e.g., Therminol 55) are an excellent option for moderate-temperature
applications where good heat transfer efficiency and a favorable safety profile are key. They
can offer a cost-effective and reliable solution for a wide range of laboratory and pilot-plant
scale processes.

Researchers and drug development professionals should carefully consider the operating
temperature range, heat transfer requirements, and safety considerations outlined in this guide
to make an informed decision that ensures the success and safety of their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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